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Compound of Interest

Compound Name: LP-922761

Cat. No.: B15603262

Get Quote

Application Notes and Protocols for LP-922761
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

LP-922761, a potent and selective inhibitor of Adaptor-Associated Kinase 1 (AAK1).

Introduction
LP-922761 is a small molecule inhibitor of AAK1, a serine/threonine kinase that plays a crucial

role in clathrin-mediated endocytosis. By targeting AAK1, LP-922761 can be utilized as a tool

to investigate the physiological and pathological roles of this kinase in various cellular

processes, including signal transduction and intracellular trafficking. These notes provide

essential information for the effective use of LP-922761 in experimental settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of LP-922761 is presented in Table 1.
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Property Value Reference

Chemical Name

N-[2-[[3-[4-

(aminocarbonyl)phenyl]imidazo

[1,2-b]pyridazin-6-

yl]amino]ethyl]-N-methyl-

carbamic acid, 1,1-

dimethylethyl ester

[1]

Molecular Formula C₂₁H₂₆N₆O₃ [1][2]

Molecular Weight 410.47 g/mol [1][2]

CAS Number 1454808-95-7 [1]

Appearance Off-white to gray solid [1]

Purity (LCMS) >99% [1]

Biological Activity
LP-922761 is a potent and selective inhibitor of AAK1. Its inhibitory activity has been

characterized in both enzymatic and cell-based assays. It also shows activity against BMP-2-

inducible protein kinase (BIKE), but is highly selective against other kinases such as cyclin G-

associated kinase (GAK).

Target
IC₅₀ (Enzyme
Assay)

IC₅₀ (Cell-based
Assay)

Reference

AAK1 4.8 nM 7.6 nM [2]

BIKE 24 nM Not Reported [2]

Signaling Pathways
AAK1 is a key regulator of clathrin-mediated endocytosis and is involved in several signaling

pathways. The following diagrams illustrate the role of AAK1 in these pathways and the

potential impact of its inhibition by LP-922761.
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Caption: AAK1's role in clathrin-mediated endocytosis and its inhibition by LP-922761.
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Caption: Overview of signaling pathways modulated by AAK1.
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Experimental Protocols
Preparation of LP-922761 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LP-922761 in dimethyl

sulfoxide (DMSO).

Materials:

LP-922761 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heat block (optional)

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * 410.47 g/mol * Volume (L) For 1 mL of a 10 mM stock solution, you will

need 4.10 mg of LP-922761.

Dissolution:

Aseptically weigh the calculated amount of LP-922761 powder and transfer it to a sterile

microcentrifuge tube.

Add the corresponding volume of sterile DMSO to the tube.

Vortex the solution thoroughly for several minutes to aid dissolution.

If necessary, gentle warming (e.g., in a 37°C water bath) and sonication can be used to

facilitate complete dissolution.[2]

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[1][2]

Note: Always refer to the manufacturer's certificate of analysis for batch-specific molecular

weight.

General Protocol for Cell-Based Assays
This protocol provides a general workflow for treating cultured cells with LP-922761 to assess

its biological effects.
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Caption: General workflow for a cell-based assay using LP-922761.

Procedure:

Cell Seeding: Plate cells at a density appropriate for the specific cell line and assay duration

in multi-well plates.
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Cell Adherence: Allow cells to adhere and resume logarithmic growth by incubating for 24

hours under standard culture conditions (e.g., 37°C, 5% CO₂).

Preparation of Working Solutions:

Thaw an aliquot of the 10 mM LP-922761 stock solution.

Prepare serial dilutions of the stock solution in a serum-free or complete culture medium to

achieve the desired final concentrations. It is recommended to perform a dose-response

experiment to determine the optimal concentration for your specific cell line and assay

(e.g., ranging from 1 nM to 10 µM).

Important: Ensure the final concentration of DMSO in the culture medium is consistent

across all conditions (including the vehicle control) and is non-toxic to the cells (typically ≤

0.1%).

Treatment:

Remove the culture medium from the wells.

Add the prepared working solutions of LP-922761 or vehicle control (medium with the

same concentration of DMSO) to the respective wells.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) depending on

the endpoint being measured.

Downstream Analysis: Following incubation, perform the desired analysis to assess the

effects of LP-922761. This may include:

Western Blotting: To analyze the phosphorylation status of AAK1 substrates or other

signaling proteins.

Cell Viability/Proliferation Assays: (e.g., MTT, CellTiter-Glo®) to determine cytotoxic or

cytostatic effects.

Functional Assays: Specific to the biological process being investigated (e.g., endocytosis

assays, reporter gene assays for Notch or WNT signaling).
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In Vivo Studies
LP-922761 is orally bioavailable but has been shown to be peripherally restricted in mice, with

a low brain-to-plasma ratio.[2] This property makes it a suitable tool for investigating the

peripheral roles of AAK1. For in vivo experiments, appropriate formulation and dosing will need

to be determined based on the animal model and experimental design.

Safety and Handling
LP-922761 is for research use only and has not been approved for human use.[1][2]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the compound.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Disclaimer: The protocols provided are intended as general guidelines. Researchers should

optimize the conditions for their specific experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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